Cas no 51671-01-3 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 4-methylnaphthalen-1-amine,hydrochloride
- 4-Methylnaphthalen-1-amine hydrochloride
- DTXSID20615074
- 4-Methylnaphthalen-1-amine--hydrogen chloride (1/1)
- NSC-290425
- NSC290425
- 51671-01-3
- SCHEMBL11797609
-
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- Inchi: InChI=1S/C11H11N.ClH/c1-8-6-7-11(12)10-5-3-2-4-9(8)10;/h2-7H,12H2,1H3;1H
- InChI Key: ZGQPJMWVYOTZKT-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C2=CC=CC=C12)N.Cl
Computed Properties
- Exact Mass: 157.08923
- Monoisotopic Mass: 193.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
Related Literature
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
-
Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
-
Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
-
Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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